Cas no 1428380-11-3 (N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide)

• Product Name: N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• CAS No: 1428380-11-3
• MF: C₁₆H₁₂ClN₃O₃S₂
• MW: 393.86777973175
• CID: 5795948
• Update Time: 2025-10-22

N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-chlorothiophene-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide

• Inchi： 1S/C16H12ClN3O3S2/c17-13-2-1-11(24-13)15(22)20-5-3-10-12(7-20)25-16(18-10)19-14(21)9-4-6-23-8-9/h1-2,4,6,8H,3,5,7H2,(H,18,19,21)
• InChI Key： REKNHEDGGRPWHT-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=NC3CCN(C(C4SC(Cl)=CC=4)=O)CC=3S2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide

Recent Advances in the Study of N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide (CAS: 1428380-11-3)

The compound N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide (CAS: 1428380-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines a thiazolo[5,4-c]pyridine core with a furan-3-carboxamide moiety. This hybrid structure is believed to contribute to its selective binding affinity towards specific biological targets, particularly in the context of kinase inhibition. Preliminary data suggest that the compound exhibits promising activity against a range of kinases implicated in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed a combination of computational docking and in vitro assays to elucidate the binding mechanism of this compound. The results indicated a high affinity for the ATP-binding site of certain kinases, with IC50 values in the low nanomolar range. Furthermore, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, as evidenced by preclinical studies in rodent models.

Another key area of investigation has been the compound's potential as an anti-inflammatory agent. A recent preprint on bioRxiv reported that N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines. These findings were corroborated by in vivo experiments, where the compound attenuated inflammation in a murine model of rheumatoid arthritis.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity at higher doses need to be addressed in future studies. Current research is focused on optimizing the compound's structure to enhance selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, N-[5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide represents a promising candidate for further development in the treatment of kinase-related disorders and inflammatory conditions. Continued research is essential to fully understand its therapeutic potential and to overcome existing limitations.